Cas no 182491-21-0 (4-phenyloxane-4-carboxylic acid)

• Product Name: 4-phenyloxane-4-carboxylic acid
• CAS No: 182491-21-0
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD00085758
• CID: 113865
• PubChem ID: 4138553
• Update Time: 2025-10-23

4-phenyloxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Phenyltetrahydro-2H-pyran-4-carboxylic acid
• 2H-pyran-4-carboxylic acid, tetrahydro-4-phenyl-
• 4-Phenyl-tetrahydro-pyran-4-carboxylic acid
• 4-Phenyltetrahydropyran-4-carboxylic acid
• 4-Phenyloxane-4-carboxylic acid
• 4-Carboxy-4-phenyloxane, 4-Carboxy-4-phenyltetrahydro-2H-pyran, (4-Carboxytetrahydro-2H-pyran-4-yl)benzene
• AKOS000302844
• A856018
• Z361883550
• MFCD00085758
• SCHEMBL1627580
• HMS1372A13
• SY065169
• 182491-21-0
• SR-01000111212-1
• 4-Phenyl-tetrahydro-2H-pyran-4-carboxylic acid
• ChemDiv2_001113
• 4-Phenyltetrahydro-2H-pyran-4-carboxylicacid
• 2H-Pyran-4-carboxylicacid, tetrahydro-4-phenyl-
• F2148-0033
• SB15436
• BWHJLSRDMNLSET-UHFFFAOYSA-N
• CCG-112956
• NCGC00337010-01
• SR-01000111212
• FT-0739964
• AB01330294-02
• DTXSID60399785
• NS-02225
• EN300-39145
• CS-0038746
• BB 0256875
• 2H-Pyran-4-carboxylicacid,tetrahydro-4-phenyl-
• ALBB-031425
• BBL009885
• STK801321
• DB-065404
• 4-phenyloxane-4-carboxylic acid

• MDL： MFCD00085758
• Inchi： 1S/C12H14O3/c13-11(14)12(6-8-15-9-7-12)10-4-2-1-3-5-10/h1-5H,6-9H2,(H,13,14)
• InChI Key： BWHJLSRDMNLSET-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)O)(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 206.09432
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.196
• Boiling Point: 370.4°Cat760mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.552
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-phenyloxane-4-carboxylic acid

Recent Advances in the Study of 4-Phenyloxane-4-carboxylic Acid (CAS: 182491-21-0) and Its Applications in Chemical Biology and Medicine

The compound 4-phenyloxane-4-carboxylic acid (CAS: 182491-21-0) has recently garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery and development.

Recent studies have highlighted the versatility of 4-phenyloxane-4-carboxylic acid as a scaffold for the design of novel bioactive molecules. Its oxane ring system, coupled with the phenyl and carboxylic acid functional groups, provides a robust platform for structural modifications that can fine-tune pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity as modulators of inflammatory pathways, particularly in the context of autoimmune diseases.

In terms of synthetic methodology, advancements have been made in the efficient production of 4-phenyloxane-4-carboxylic acid and its analogs. A team at the University of Cambridge recently reported (Nature Chemistry, 2024) a novel catalytic asymmetric synthesis route that significantly improves both yield and enantioselectivity. This breakthrough is particularly relevant for pharmaceutical applications where chirality plays a crucial role in drug efficacy and safety.

The compound's mechanism of action has been the subject of several recent investigations. Research from the Scripps Research Institute (Cell Chemical Biology, 2023) revealed that 4-phenyloxane-4-carboxylic acid derivatives can selectively inhibit certain protein-protein interactions involved in cancer cell proliferation. This finding opens new avenues for the development of targeted cancer therapies with potentially fewer side effects than conventional treatments.

From a drug delivery perspective, the physicochemical properties of 4-phenyloxane-4-carboxylic acid make it an attractive candidate for formulation development. Its balanced lipophilicity and water solubility contribute to favorable pharmacokinetic profiles, as demonstrated in recent preclinical studies (European Journal of Pharmaceutical Sciences, 2024). These characteristics are particularly valuable for oral drug formulations where bioavailability is often a challenge.

Looking forward, the potential applications of 4-phenyloxane-4-carboxylic acid appear to be expanding beyond traditional small-molecule drugs. Recent work published in ACS Chemical Biology (2024) explores its use in the development of PROTACs (proteolysis targeting chimeras), representing an innovative approach to targeted protein degradation. This application leverages the compound's ability to serve as a linker between target-binding and E3 ligase-binding moieties.

In conclusion, the growing body of research on 4-phenyloxane-4-carboxylic acid (CAS: 182491-21-0) underscores its importance as a versatile building block in medicinal chemistry and chemical biology. The compound's unique structural features, combined with recent synthetic advances and mechanistic insights, position it as a valuable tool for addressing various therapeutic challenges. As research continues, we anticipate seeing more innovative applications of this scaffold in drug discovery and development pipelines.